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Compound of Interest

Compound Name: 2-Cyanoethyl acrylate

Cat. No.: B092215

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Cyanoethyl acrylate (CEA) is a polar vinyl monomer with the chemical formula
CeH7NO2.[1] Its structure contains both an acrylate ester group and a nitrile group, a duality
that imparts unique chemical properties and makes it a versatile component in polymer
chemistry.[2] This technical guide provides an in-depth look at the chemical and physical
properties, reactivity, and handling of 2-cyanoethyl acrylate, with a focus on its applications
relevant to research and development. It is used to form polymers and copolymers for
applications such as adhesives, textile finishes, and sizes.[3][4]

Chemical and Physical Properties

2-Cyanoethyl acrylate is a colorless to pale yellow liquid with a characteristic acrylate odor.[1]
It is soluble in water and many organic solvents, which is advantageous for its use in various

formulations.[1][3] The key physical and chemical properties are summarized in the table
below.
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Property Value Reference(s)

IUPAC Name 2-cyanoethyl prop-2-enoate [2][4]
Acrylic Acid 2-Cyanoethyl

Synonyms [3]
Ester, 3-Cyanoethyl acrylate

CAS Number 106-71-8

Molecular Formula CeH7NO2 [1][5]

Molecular Weight 125.13 g/mol [2][5]
Colorless to almost colorless

Appearance o [4]
clear liquid

Density 1.07 g/cm3 [4]

Melting Point -16.9 °C [4]

N ) ~108 °C (at reduced pressure);

Boiling Point [2][4]
232.6 °C (at 760 mmHg)

Flash Point 124 °C (Open Cup) [2][4]

Vapor Pressure 0.22 mmHg [31[4]

Refractive Index (n20/D) 1.447 [4]

Solubility

Soluble in water

[3]4]

Spectroscopic Data

Detailed characterization of 2-cyanoethyl acrylate is typically performed using standard

spectroscopic techniques. While specific peak values can vary slightly based on the solvent

and instrument used, the expected spectral features are well-defined. Full spectral data can be

found in chemical databases such as SpectraBase.[2]
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Key Structural Features
Spectroscopy Type and Expected Reference(s)
Observations

Signals corresponding to the
three vinyl protons (CH2=CH-)
of the acrylate group, a triplet
for the methylene group
adjacent to the oxygen (-O-

1H NMR CHz-), and a triplet for the [2]
methylene group adjacent to
the nitrile (-CH2-CN). The vinyl
protons typically appear as a
complex multiplet pattern
(AMX system).[6]

Resonances for the two sp?
carbons of the vinyl group, the
carbonyl carbon (C=0) of the
ester, the two sp? carbons of
the ethyl chain, and the carbon
13C NMR B - [2]
of the nitrile group (C=N).
Carbonyl carbons are typically
found at the low-field end of

the spectrum (160-220 ppm).
[21t71el

Characteristic absorption

bands include a strong C=0

stretching vibration for the

ester group (~1730 cm™1), a

C=N stretching vibration for the
FT-IR o [2]

nitrile group, and peaks

associated with the C=C bond

of the acrylate. The C-O

stretching of the ester also

produces strong bands.[2][9]
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Raman spectroscopy can also
Raman o [2]
be used for characterization.

Reactivity and Polymerization

The dual functionality of 2-cyanoethyl acrylate governs its reactivity, making it susceptible to
various reaction types. The electron-withdrawing nature of the nitrile and ester groups makes
the 3-carbon of the double bond highly activated towards nucleophiles.[3]

Key Reactions:

¢ Anionic Polymerization: This is the most prominent reaction. CEA undergoes rapid, often
instantaneous, polymerization in the presence of weak bases or moisture.[3] The reaction is
initiated by nucleophilic attack on the vinyl group. This high reactivity is the basis for its use
in instant adhesives.

» Free-Radical Polymerization: While less facile than anionic polymerization, radical
polymerization can be achieved under acidic conditions to suppress the anionic pathway.[10]
This method allows for greater control over polymer architecture and is synthetically useful
for creating copolymers.

* Nucleophilic Addition: The compound can participate in addition reactions with nucleophiles
like alcohols, amines, and thiols.[2]

The primary chemical reactions involving 2-cyanoethyl acrylate are illustrated below.
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Key Reactions of 2-Cyanoethyl Acrylate

Synthesis

Acrylic Acid 3-Hydroxypropionitrile

Esterification

2-Cyanoethyl Acrylate
(CeH7NO2)

Anionic or Radical
Polymerization

Reactions

Nucleophiles
(e.g., R-OH, R-NHz, R-SH)

1

Poly(2-cyanoethyl acrylate) Michael Addition

\
\
\
\

Nucleophilic Addition
Product

Click to download full resolution via product page
Diagram 1: Synthesis and major reaction pathways of 2-cyanoethyl acrylate.

Experimental Protocols

Precise experimental conditions are crucial for handling and polymerizing 2-cyanoethyl
acrylate due to its high reactivity. The following are generalized protocols; specific applications

may require optimization.
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General Protocol for Free-Radical Polymerization

This method is adapted from procedures for structurally similar monomers and requires an
acidic environment to prevent premature anionic polymerization.[10]

o Preparation: In a Schlenk flask, dissolve 2-cyanoethyl acrylate monomer in an anhydrous
solvent (e.g., toluene).

« Inhibition of Anionic Polymerization: Add a strong acid inhibitor, such as methanesulfonic
acid, to the solution to create an acidic environment.

« Initiator Addition: Add a radical initiator, such as Azobisisobutyronitrile (AIBN). The initiator
concentration can be adjusted to control the final molecular weight of the polymer.

o Deoxygenation: Seal the flask and thoroughly deoxygenate the solution by bubbling with an
inert gas (e.g., nitrogen or argon) for at least 30 minutes, typically in an ice bath to minimize
premature reaction.

o Polymerization: Place the sealed flask in a preheated oil bath at the desired temperature
(e.g., 60-70°C) and stir for the required reaction time (e.g., 12-24 hours).

o Termination and Precipitation: Terminate the reaction by cooling the flask to room
temperature and exposing the contents to air. Precipitate the resulting polymer by slowly
adding the reaction mixture to a large volume of a non-solvent (e.g., cold methanol) under
vigorous stirring.

 Purification and Drying: Collect the polymer precipitate by filtration. Wash thoroughly with

fresh non-solvent to remove unreacted monomer and initiator. Dry the purified polymer under

vacuum to a constant weight.

General Protocol for Anionic Polymerization (Bulk)

This protocol is based on methods for similar cyanoacrylates and leverages the monomer's
inherent reactivity.[11][12]

o Apparatus Preparation: All glassware must be meticulously cleaned and dried to remove any
acidic or basic residues and moisture. Acid-washing followed by thorough rinsing and oven-
drying is recommended.
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e Monomer Handling: Under an inert atmosphere (e.g., nitrogen or argon), transfer the desired
amount of 2-cyanoethyl acrylate monomer to the reaction vessel.

e Initiation: Introduce a suitable anionic initiator. For bulk polymerization, this can be a weak
base like pyridine, added as a solution in an anhydrous solvent (e.g., THF). The
polymerization is often extremely rapid.

o Curing: Allow the reaction to proceed. For adhesive applications, this involves applying the
monomer to a surface where ambient moisture acts as the initiator.

o Characterization: Once cured, the resulting polymer can be characterized. Note that due to
the rapid and often uncontrolled nature of anionic polymerization, the resulting polymers may
have a broad molecular weight distribution.

The workflow for a typical lab-scale polymerization is outlined below.
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Diagram 2: Generalized experimental workflow for the polymerization of 2-cyanoethyl
acrylate.

Safety, Handling, and Toxicology

2-Cyanoethyl acrylate is a reactive and hazardous chemical that requires careful handling. It
is irritating to the skin, eyes, and respiratory system.[3] Prolonged contact can cause severe
tissue damage, and it is a possible sensitizer.[3]

Handling and Storage:

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat. Handle only in a well-ventilated area or a fume hood.[13]

o Storage: Store in a cool, dry, well-ventilated place, typically refrigerated at 2-8°C. The
monomer is often stabilized with an inhibitor like hydroquinone or its monomethyl ether
(MEHQ).[3] The effectiveness of these phenolic inhibitors requires the presence of oxygen,
so monomers should be stored under air, not an inert atmosphere.[14]

» Incompatibilities: Avoid contact with water, moisture, amines, alcohols, alkali metals,
oxidizing agents, and reducing agents, as these can cause rapid and hazardous
polymerization.[15]

Toxicology Data:

The acute toxicity of acrylates generally decreases with increasing molecular weight.[3] 2-
Cyanoethyl acrylate is considered toxic if swallowed or in contact with skin.[13]

Toxicity Metric  Species Route Value Reference(s)
LD50 Rat Oral 180 mg/kg [31[13]
) ] 220 pL/kg or
LD50 Rabbit Skin [3][13]
235.4 mg/kg
o ) Score 8/10
Eye Irritation Rabbit Eye [3]
(severe)
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Applications in Research and Drug Development

The unique properties of 2-cyanoethyl acrylate and its polymers make them valuable in
various fields, including medicine and drug development.

» Bioadhesives: Cyanoacrylates are widely known for their use as tissue adhesives ("super
glues") for wound closure in surgical procedures.[2][8] Their ability to polymerize on contact
with moisture on the skin surface makes them effective for bonding tissues.[8]

» Drug Delivery: Colloidal nanoparticles formed from cyanoacrylate polymers are being
explored as promising systems for drug and vaccine delivery.[16]

o Coatings and Scaffolds: The polymer's properties can be leveraged to create biocompatible
coatings for medical devices or to fabricate scaffolds for tissue engineering applications.[2]

» Advanced Materials: In materials science, it is used as an adhesion promoter and in the
production of photocurable polymer insulators and resists for electronics.[4][11]

The relationship between the monomer's core properties and its primary applications is
summarized below.
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Properties and Applications of 2-Cyanoethyl Acrylate
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Diagram 3: Logical relationships between the core properties and key applications of 2-
cyanoethyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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